Cas no 2008027-63-0 (1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione)

• Product Name: 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione
• CAS No: 2008027-63-0
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5938332
• PubChem ID: 165484300
• Update Time: 2025-05-26

1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione
• EN300-1127572
• 2008027-63-0

• Inchi： 1S/C11H18O2/c1-7(2)9(12)5-10(13)8-6-11(8,3)4/h7-8H,5-6H2,1-4H3
• InChI Key： MRGVDSZWYAVCQU-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)C)=O)C1CC1(C)C

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione

Introduction to 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione (CAS No. 2008027-63-0)

1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione, with the CAS number 2008027-63-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of diketones and is characterized by its cyclopropane ring and branched alkyl substituents, which contribute to its chemical stability and reactivity.

The molecular structure of 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione consists of a cyclopropane ring with two methyl groups attached to one carbon atom, forming a highly strained and rigid structure. This cyclopropane moiety is connected to a pentane chain that contains two ketone groups at the 1 and 3 positions. The presence of these ketone groups imparts significant reactivity to the molecule, making it a valuable intermediate in organic synthesis.

In the context of organic synthesis, 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione has been utilized as a building block for the synthesis of more complex molecules. Its unique combination of functional groups allows for a wide range of chemical transformations, including nucleophilic addition reactions, condensation reactions, and cyclization processes. These transformations are crucial for the development of new pharmaceuticals, agrochemicals, and materials with tailored properties.

Recent research has highlighted the potential of 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione in the field of medicinal chemistry. Studies have shown that compounds derived from this diketone exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione demonstrated significant inhibition of cancer cell proliferation through the modulation of key signaling pathways.

The cyclopropane ring in 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione is particularly noteworthy for its ability to influence the conformational flexibility and stability of the molecule. This structural feature can be exploited to design molecules with enhanced pharmacological profiles. For example, researchers have explored the use of cyclopropane-containing compounds as inhibitors of specific enzymes involved in disease pathways. The rigidity provided by the cyclopropane ring can help improve the binding affinity and selectivity of these inhibitors.

In addition to its applications in medicinal chemistry, 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione has also found utility in materials science. The compound's ability to undergo controlled polymerization reactions makes it an attractive candidate for the synthesis of functional polymers with tunable properties. These polymers can be used in various applications, such as drug delivery systems, coatings, and adhesives.

The synthesis of 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include aldol condensation reactions followed by cyclization steps to form the cyclopropane ring. Advances in catalytic methods have led to more efficient and environmentally friendly synthetic strategies for this compound.

Safety considerations are an important aspect when handling 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 1-(2,2-dimethylcyclopropyl)-4-methylpentane-1,3-dione (CAS No. 2008027-63-0) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique molecular structure and reactivity make it an important intermediate in organic synthesis and a valuable starting material for the development of new pharmaceuticals and materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in scientific research.